Cas no 2171791-82-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid
• CAS No: 2171791-82-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5808188
• PubChem ID: 165879261
• Update Time: 2025-06-23

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid
• 2171791-82-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cycloheptane-1-carboxylic acid
• EN300-1509529

• Inchi： 1S/C27H32N2O6/c1-34-16-24(25(30)28-23-14-4-2-3-13-21(23)26(31)32)29-27(33)35-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,21-24H,2-4,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IAUZWQVXLQOWBY-UHFFFAOYSA-N
• SMILES： OC(C1CCCCCC1NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid (CAS No. 2171791-82-3)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid, identified by its CAS number 2171791-82-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cycloheptane core, multiple functional groups, and a fluorinated aromatic moiety. The presence of these features makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid is notable for its complexity. The cycloheptane ring provides a rigid scaffold, while the amide and methoxy functional groups introduce polarity and potential interactions with biological targets. The fluorinated fluorene moiety is particularly interesting, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall efficacy.

In recent years, there has been growing interest in the development of novel compounds with structural motifs similar to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid. These compounds are being investigated for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The unique combination of structural features in this molecule suggests that it may exhibit multiple modes of action, making it a versatile tool for research and development.

One of the most compelling aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid is its potential as a scaffold for drug design. The cycloheptane core can be modified to improve solubility and bioavailability, while the amide and methoxy groups can be tailored to enhance binding interactions with specific biological targets. Additionally, the fluorinated fluorene moiety offers opportunities for further functionalization, allowing researchers to fine-tune the properties of the compound.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These molecules often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For example, fluorine atoms can increase the lipophilicity of a drug molecule, enhancing its ability to cross biological membranes. Furthermore, fluorine substitution can alter the electronic properties of a molecule, influencing its binding affinity and selectivity.

The amide group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid is another key feature that makes it attractive for drug development. Amides are commonly found in biologically active molecules and can participate in hydrogen bonding interactions with biological targets. This property can be exploited to design molecules with high specificity and potency. Additionally, the methoxy group introduces another site for functionalization, allowing researchers to further optimize the properties of the compound.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process of constructing complex organic molecules.

Once synthesized, 2-2-((9H-fluoren - 9 - ylmethoxycarbonyl) amino) - 3 - methoxypropan amidocyclo hept ane - 1 - carboxylic acid can be subjected to various biochemical assays to evaluate its activity against potential biological targets. These assays may include enzyme inhibition studies, cell-based assays, and animal models. The results from these studies will provide valuable insights into the pharmacological properties of the compound and guide further optimization efforts.

In conclusion, 2 - 2 - (( 9 H - fluore n - 9 - ylmeth ox y carb on y l) amino ) - 3 - me tho xy pro pan amid oc yclo he pt ane - 1 - car box ylic ac id ( C A S N o . 21 71791 - 8 2 - 3 ) is a promis ing compo und with a complex structure that holds significant potential for pharmaceutical applications. Its unique combination of structural features makes it an attractive scaffold for drug design，and recent advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency。Further research is needed to fully elucidate its pharmacological properties，but the preliminary data suggest that this compound may have broad applications in medicine。